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Cat. No.: B598150 Get Quote

An In-depth Technical Guide to Ethyl Thiomorpholine-2-carboxylate

Introduction
Ethyl Thiomorpholine-2-carboxylate is a heterocyclic compound belonging to the

thiomorpholine class of molecules. Thiomorpholine and its derivatives are of significant interest

to researchers in medicinal chemistry and drug development due to their diverse

pharmacological activities. The thiomorpholine scaffold, a sulfur-containing analog of

morpholine, is a key structural motif in a variety of bioactive compounds.[1][2] This technical

guide provides a comprehensive overview of the structure, properties, synthesis, and potential

biological activities of Ethyl Thiomorpholine-2-carboxylate, aimed at researchers, scientists,

and professionals in the field of drug development.

Chemical Structure and Identifiers
The structure of Ethyl Thiomorpholine-2-carboxylate consists of a saturated six-membered

thiomorpholine ring with an ethyl carboxylate group attached at the second position.

Molecular Formula: C H NO S

Molecular Weight: 175.25 g/mol

CAS Number: 152009-44-4
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Physicochemical Properties
While extensive experimental data for Ethyl Thiomorpholine-2-carboxylate is not readily

available in the public domain, some properties can be predicted based on its structure and

data from analogous compounds.

Property Value Source

Boiling Point (Predicted) 261.8 ± 35.0 °C

Density (Predicted) 1.122 ± 0.06 g/cm

pKa (Predicted) 8.01 ± 0.40

Synthesis
A specific, detailed experimental protocol for the synthesis of Ethyl Thiomorpholine-2-
carboxylate is not widely published. However, a plausible and common synthetic route would

involve a two-step process: first, the synthesis of the precursor, Thiomorpholine-2-carboxylic

acid, followed by its esterification.

Synthesis of Thiomorpholine-2-carboxylic Acid
Several methods for the synthesis of the thiomorpholine core have been reported. One

common approach involves the reaction of a cysteine analog with a suitable dielectrophile.[3]

Proposed Esterification of Thiomorpholine-2-carboxylic
Acid
The conversion of Thiomorpholine-2-carboxylic acid to Ethyl Thiomorpholine-2-carboxylate
can be achieved through Fischer esterification. This acid-catalyzed reaction involves heating

the carboxylic acid in an excess of ethanol.

General Experimental Protocol (Proposed)
Reaction Setup: To a solution of Thiomorpholine-2-carboxylic acid in absolute ethanol, a

catalytic amount of a strong acid (e.g., concentrated sulfuric acid or hydrogen chloride gas)

is added.
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Reaction Conditions: The reaction mixture is heated under reflux for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, the excess ethanol is removed under reduced

pressure. The residue is neutralized with a weak base (e.g., sodium bicarbonate solution)

and extracted with a suitable organic solvent (e.g., ethyl acetate). The organic layer is then

washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The

crude product can be purified by column chromatography on silica gel.
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Proposed Synthesis of Ethyl Thiomorpholine-2-carboxylate
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Caption: Proposed synthetic workflow for Ethyl Thiomorpholine-2-carboxylate.
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Spectroscopic Properties (Predicted)
Experimental spectroscopic data for Ethyl Thiomorpholine-2-carboxylate is not readily

available. The following are predicted spectral characteristics based on the analysis of

analogous compounds.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show signals corresponding to the ethyl group and

the protons on the thiomorpholine ring. The chemical shifts will be influenced by the

neighboring sulfur, nitrogen, and carbonyl groups.

¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the ester, the

two carbons of the ethyl group, and the four carbons of the thiomorpholine ring.

Mass Spectrometry (Predicted)
The mass spectrum is expected to show a molecular ion peak corresponding to the molecular

weight of the compound (175.25 m/z). Common fragmentation patterns for ethyl esters would

likely be observed, including the loss of the ethoxy group (-OCH CH) or the entire ester group.

FTIR Spectroscopy (Predicted)
The infrared spectrum will likely exhibit characteristic absorption bands for the N-H bond (if not

substituted), C-H bonds, the carbonyl group (C=O) of the ester, and C-O single bonds.

Functional Group Expected Wavenumber (cm⁻¹)

N-H Stretch 3300-3500 (broad)

C-H Stretch (Aliphatic) 2850-3000

C=O Stretch (Ester) 1735-1750

C-O Stretch (Ester) 1000-1300

Biological Activities and Potential Applications
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While the specific biological activities of Ethyl Thiomorpholine-2-carboxylate have not been

extensively studied, the thiomorpholine scaffold is present in numerous compounds with a wide

range of pharmacological effects.[1][2] These activities include:

Antimicrobial Activity: Thiomorpholine derivatives have shown promise as antibacterial and

antifungal agents.[1]

Anticancer Activity: Certain compounds containing the thiomorpholine moiety have

demonstrated cytotoxic effects against various cancer cell lines.[1]

Antioxidant Activity: The sulfur atom in the thiomorpholine ring can participate in redox

reactions, and some derivatives have been shown to possess antioxidant properties.[1][4]

Enzyme Inhibition: The thiomorpholine scaffold can serve as a pharmacophore for the

inhibition of various enzymes.[2]

Given the diverse bioactivities of the thiomorpholine class, Ethyl Thiomorpholine-2-
carboxylate represents a valuable scaffold for further chemical modification and biological

screening in drug discovery programs.
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Potential Biological Activities of Thiomorpholine Derivatives
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Caption: Potential therapeutic applications of thiomorpholine-based compounds.

Safety and Handling
Specific safety and handling data for Ethyl Thiomorpholine-2-carboxylate are not available.

However, based on the safety data for related compounds such as thiomorpholine and ethyl

morpholine-2-carboxylate, it is prudent to handle this compound with care in a well-ventilated

laboratory environment. Standard personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn. Avoid inhalation of vapors and contact with skin and

eyes.
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Conclusion
Ethyl Thiomorpholine-2-carboxylate is a heterocyclic compound with potential for further

investigation in the field of medicinal chemistry. While there is a lack of extensive experimental

data for this specific molecule, its structural relationship to a class of compounds with diverse

and significant biological activities makes it a compelling target for synthesis and biological

evaluation. This technical guide provides a foundational understanding of its structure,

predicted properties, and a plausible synthetic route, which can serve as a starting point for

researchers interested in exploring the therapeutic potential of this and related thiomorpholine

derivatives. Further research is warranted to fully characterize its physicochemical properties,

develop optimized synthetic protocols, and elucidate its specific biological activities and

mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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